![molecular formula C9H15N3O B1518597 2-(4-Amino-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethan-1-ol CAS No. 1114824-03-1](/img/structure/B1518597.png)
2-(4-Amino-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethan-1-ol
Overview
Description
“2-(4-Amino-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethan-1-ol” is a biochemical used for proteomics research . It has a molecular formula of C9H15N3O and a molecular weight of 181.23 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H15N3O/c10-8-2-1-3-9-7(8)6-11-12(9)4-5-13/h6,8,13H,1-5,10H2 . This indicates the presence of 9 carbon atoms, 15 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom in the molecule.Physical And Chemical Properties Analysis
“this compound” is an oil at room temperature . It has a molecular weight of 181.24 .Scientific Research Applications
Unique Regioselectivity in the C(sp3)-H α-Alkylation of Amines
- A study explored the use of benzoxazol-2-yl- substituent as a removable directing group in the alkylation of C(sp3)-H bonds adjacent to nitrogen in secondary amines, highlighting a unique regioselectivity and the potential for creating complex molecular structures (Lahm & Opatz, 2014).
Quantum Chemical and Molecular Dynamics Simulation Studies
- This research provides insights into the corrosion inhibition performances of certain thiazole and thiadiazole derivatives against the corrosion of iron, employing quantum chemical parameters and molecular dynamics simulations, indicating the relevance of these compounds in materials science (Kaya et al., 2016).
Ruthenium-catalyzed Synthesis of 5-amino-1,2,3-triazole-4-carboxylates
- A protocol based on ruthenium-catalyzed cycloaddition for synthesizing protected versions of triazole amino acids demonstrates the compound's versatility for creating biologically active compounds and peptidomimetics, underlining the importance of 2-(4-Amino-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethan-1-ol in medicinal chemistry (Ferrini et al., 2015).
Mannich Reactions with Amino Alcohols
- Research into the condensation of resorcarenes with various amino alcohols provides insights into the synthesis of complex organic structures, showcasing the compound's role in organic synthesis and potential applications in drug discovery and development (Schmidt et al., 2000).
Synthesis and Cyclization of 1,2-bis-(4-amino-5-mercapto-1,2,4-triazol-3-yl)-ethane Derivatives
- This study outlines a benign synthesis of new derivatives through microwave irradiation, highlighting the compound's utility in creating substances with potential antimicrobial activity, further emphasizing its relevance in the development of new therapeutic agents (Haggam, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as indazole derivatives, have been found to inhibit, regulate, and/or modulate kinases like chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cell cycle regulation and volume control, respectively .
Mode of Action
Based on the known activities of similar indazole derivatives, it can be inferred that this compound might interact with its targets (such as the aforementioned kinases) and induce changes in their activity . This could potentially lead to alterations in cellular processes controlled by these kinases .
Biochemical Pathways
Given the potential targets of this compound, it might influence pathways related to cell cycle regulation and cell volume control . The downstream effects of these alterations could include changes in cell proliferation and cell size .
Result of Action
Based on the potential targets and pathways this compound might affect, it could potentially influence cell proliferation and cell size .
Properties
IUPAC Name |
2-(4-amino-4,5,6,7-tetrahydroindazol-1-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O/c10-8-2-1-3-9-7(8)6-11-12(9)4-5-13/h6,8,13H,1-5,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCBVNRIFWSZMKU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)N(N=C2)CCO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1114824-03-1 | |
Record name | 2-(4-amino-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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